C.I. Acid Orange 20
C.I. Acid Orange 20
C.I. Acid Orange 20, also known as Tropaeolin 000 No. 1, is a dye.
Brand Name:
Vulcanchem
CAS No.:
523-44-4
VCID:
VC0523685
InChI:
InChI=1S/C16H12N2O4S.Na/c19-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)23(20,21)22;/h1-10,19H,(H,20,21,22);/q;+1/p-1
SMILES:
C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C16H11N2NaO4S
Molecular Weight:
350.32
C.I. Acid Orange 20
CAS No.: 523-44-4
Inhibitors
VCID: VC0523685
Molecular Formula: C16H11N2NaO4S
Molecular Weight: 350.32
Purity: purity unknown.
CAS No. | 523-44-4 |
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Product Name | C.I. Acid Orange 20 |
Molecular Formula | C16H11N2NaO4S |
Molecular Weight | 350.32 |
IUPAC Name | sodium;4-[(4-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate |
Standard InChI | InChI=1S/C16H12N2O4S.Na/c19-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)23(20,21)22;/h1-10,19H,(H,20,21,22);/q;+1/p-1 |
Standard InChIKey | AZLXCBPKSXFMET-ZAGWXBKKSA-M |
SMILES | C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+] |
Appearance | Solid powder |
Description | C.I. Acid Orange 20, also known as Tropaeolin 000 No. 1, is a dye. |
Purity | purity unknown. |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | C.I. Acid Orange 20; Japan Orange 402; Java Orange I; Nankai Acid Orange I; Orange I, sodium salt; Tertracid Orange I; Yellow 404; Tropaeolin 000 No. 1 |
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PubChem Compound | 135513128 |
Last Modified | Nov 11 2021 |
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